Cas no 761426-44-2 (1H,5H-Dipyrrolo[1,2-a:1',2'-d]pyrazine-5,10(10aH)-dione,2,3-dihydro-)

1H,5H-Dipyrrolo[1,2-a:1',2'-d]pyrazine-5,10(10aH)-dione,2,3-dihydro- structure
761426-44-2 structure
Product Name:1H,5H-Dipyrrolo[1,2-a:1',2'-d]pyrazine-5,10(10aH)-dione,2,3-dihydro-
CAS No:761426-44-2
MF:C10H10N2O2
MW:190.198602199554
CID:550110
PubChem ID:12188894
Update Time:2025-04-19

1H,5H-Dipyrrolo[1,2-a:1',2'-d]pyrazine-5,10(10aH)-dione,2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

    • 1H,5H-Dipyrrolo[1,2-a:1',2'-d]pyrazine-5,10(10aH)-dione,2,3-dihydro-
    • 5H,10H-Dipyrrolo[1,2-a:1',2'-d]pyrazine-5,10-dione,1,2,3,10a-tetrahydro- (9CI)
    • 1,2,3,10a-Tetrahydro-5H,10H-dipyrrolo[1,2-a:1',2'-d]pyrazine-5,10 -dione
    • 5H,10H-Dipyrrolo[1,2-a:1,2-d]pyrazine-5,10-dione,1,2,3,10a-tetrahydro-(9CI)
    • 761426-44-2
    • 2,3-Dihydro-2,3-propanopyrrolo[1,2-a]pyrazine-1,4-dione
    • Inchi: 1S/C10H10N2O2/c13-9-7-3-1-5-11(7)10(14)8-4-2-6-12(8)9/h1,3,5,8H,2,4,6H2
    • InChI Key: IFRYUIPYTCXRAZ-UHFFFAOYSA-N
    • SMILES: O=C1C2CCCN2C(C2=CC=CN12)=O

Computed Properties

  • Exact Mass: 190.0743
  • Monoisotopic Mass: 190.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 42.3Ų

Experimental Properties

  • PSA: 42.31

1H,5H-Dipyrrolo[1,2-a:1',2'-d]pyrazine-5,10(10aH)-dione,2,3-dihydro- Related Literature

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